2-methoxy-N-{2-[(2-methyl-1-piperidinyl)carbonyl]phenyl}-4-(methylthio)benzamide

• IUPAC Name: 2-methoxy-N-[2-(2-methylpiperidine-1-carbonyl)phenyl]-4-methylsulfanylbenzamide
• InChI: InChI=1S/C22H26N2O3S/c1-15-8-6-7-13-24(15)22(26)17-9-4-5-10-19(17)23-21(25)18-12-11-16(28-3)14-20(18)27-2/h4-5,9-12,14-15H,6-8,13H2,1-3H3,(H,23,25)
• InChI Key: CRJJQLMCSSWUQM-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCN1C(=O)C2=CC=CC=C2NC(=O)C3=C(C=C(C=C3)SC)OC
• Molecular Formula: C22H26N2O3S
• Molecular Weight: 398.5 g/mol

Description

2-methoxy-N-{2-[(2-methyl-1-piperidinyl)carbonyl]phenyl}-4-(methylthio)benzamide is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicine. Also known as TAK-659, it is a kinase inhibitor that has shown promising results in preclinical studies as a treatment for various diseases.

Mechanism of Action

TAK-659 works by binding to the ATP-binding site of kinases, preventing them from carrying out their normal functions. This leads to the inhibition of downstream signaling pathways, which can ultimately result in the death of cancer cells.
Biochemical and Physiological Effects:
In addition to its anti-cancer properties, TAK-659 has also been shown to have anti-inflammatory effects. It has been studied for its potential applications in the treatment of autoimmune diseases such as rheumatoid arthritis and lupus.

Advantages and Limitations for Lab Experiments

One advantage of TAK-659 is that it has shown good selectivity for its target kinases, with minimal off-target effects. However, its efficacy in clinical trials has yet to be fully established, and further studies are needed to determine its safety and potential side effects.

Future Directions

There are several potential directions for future research on TAK-659. One area of interest is the development of combination therapies that incorporate TAK-659 with other drugs to enhance its efficacy. Additionally, further studies are needed to determine the optimal dosing and administration schedule for TAK-659 in clinical settings. Finally, research on the potential applications of TAK-659 in other disease areas beyond cancer and autoimmune diseases may also be warranted.

Scientific Research Applications

TAK-659 has been studied extensively for its potential applications in the treatment of cancer, autoimmune diseases, and other conditions. It has been shown to inhibit several kinases that are involved in the growth and proliferation of cancer cells, including BTK, FLT3, and JAK2.